Cas no 1329643-40-4 (1,1’-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one))

• Product Name: 1,1’-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one)
• CAS No: 1329643-40-4
• MF: C₃₃H₃₂O₅
• MW: 508.604189872742
• CID: 3162225
• Update Time: 2025-07-09

1,1’-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one) Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propoxy]phenyl]-3-phenylpropan-1-one
• 1,1’-[Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)]bis(3-phenylpropan-1-one)
• Propafenone impurity F
• Propafenone EP Impurity F
• FB2RUE676A
• 1,1'-[Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)]bis(3-phenylpropan-1-one)
• 1,1'-(((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(2,1-phenylene))bis(3-phenylpropan-1-one)
• 1,1'-[2-Hydroxypropane-1,3-diyl-bis(oxy-2,1-phenylene)]bis(3-phenylpropan-1-one)
• Propafenone impurity F [USP]
• Propafenone hydroc
• 1,1’-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one)

• Inchi： 1S/C33H32O5/c34-27(23-37-32-17-9-7-15-28(32)30(35)21-19-25-11-3-1-4-12-25)24-38-33-18-10-8-16-29(33)31(36)22-20-26-13-5-2-6-14-26/h1-18,27,34H,19-24H2
• InChI Key： UHIVCAOXVHTEAY-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1C(CCC1C=CC=CC=1)=O)CC(COC1=CC=CC=C1C(CCC1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 638
• XLogP3: 6.1
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.6E-5 g/L) (25 ºC),

Additional information on 1,1’-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one)

Introduction to 1,1'-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one) (CAS No. 1329643-40-4)

The compound 1,1'-Hydroxypropane-1,3-diylbis(oxy-2,1-phenylene)bis(3-phenylpropan-1-one), identified by the CAS registry number CAS No. 1329643-40-4, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of bis-ketones and features a hydroxypropane backbone connected to two aromatic rings via ether linkages. The presence of phenyl groups and ketone functionalities makes it a versatile molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of bis-ketones like this compound in the synthesis of polymeric materials with enhanced mechanical properties. The ether linkages in the molecule contribute to its flexibility and stability, making it a promising candidate for applications in thermoplastics and elastomers.

Moreover, the hydroxypropane backbone in this compound plays a crucial role in its reactivity. It serves as a bridge between the aromatic rings and ketone groups, facilitating various chemical transformations. This structure has been leveraged in medicinal chemistry to design bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties.

The synthesis of CAS No. 1329643-40-4 involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. These methods not only reduce production costs but also minimize the environmental footprint associated with large-scale manufacturing.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated aromatic system. Researchers have utilized these spectral features to study the electronic properties of the molecule and its interactions with other chemical species. Such studies are essential for understanding its behavior in different chemical environments and for optimizing its performance in practical applications.

Another area where this compound has shown promise is in photonics and optoelectronics. The combination of aromatic rings and ketone groups imparts unique optical properties to the molecule, making it suitable for use in light-emitting diodes (LEDs) and organic photovoltaic devices. Recent research has focused on improving the efficiency of these devices by modifying the molecular structure of such compounds.

Furthermore, the oxyphenylene moiety in this compound contributes to its solubility in polar solvents, which is advantageous for processing into thin films or fibers. This property has been exploited in the development of high-performance polymers for use in aerospace and automotive industries.

In conclusion, CAS No. 1329643-40-4, or 1,1'-Hydroxypropane-1,3-diylbis(oxy-2,1 phenylene)bis(3 phenyl propan 1 one), is a multifaceted organic compound with a wide range of potential applications. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules. Ongoing research continues to uncover new insights into its properties and functionalities, ensuring its relevance in both academic and industrial settings.